Cas no 1803671-23-9 (2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid)

2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural versatility in synthetic chemistry. Its electron-withdrawing groups enhance its utility as an intermediate in agrochemical and pharmaceutical applications, particularly in the synthesis of active ingredients requiring selective functionalization. The presence of both chloro and difluoromethyl groups contributes to its stability and reactivity in cross-coupling reactions, while the carboxylic acid moiety allows for further derivatization. This compound is valued for its potential in developing novel herbicides, fungicides, and bioactive molecules, where precise halogenation and fluorination are critical for performance optimization.
2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid structure
1803671-23-9 structure
Product Name:2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid
CAS No:1803671-23-9
MF:C7H3Cl2F2NO2
MW:242.007026910782
CID:4850957
Update Time:2025-06-10

2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid
    • Inchi: 1S/C7H3Cl2F2NO2/c8-4-3(7(13)14)2(6(10)11)1-12-5(4)9/h1,6H,(H,13,14)
    • InChI Key: BTAKRBDUADVGLF-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=CC(C(F)F)=C1C(=O)O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 230
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.2

2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029072611-250mg
2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid
1803671-23-9 97%
250mg
$499.20 2022-04-02
Alichem
A029072611-500mg
2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid
1803671-23-9 97%
500mg
$831.30 2022-04-02
Alichem
A029072611-1g
2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid
1803671-23-9 97%
1g
$1,564.50 2022-04-02

Additional information on 2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid

Introduction to 2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1803671-23-9)

2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1803671-23-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its versatility in medicinal chemistry. The presence of multiple substituents, including chlorine and difluoromethyl groups, imparts unique reactivity and potential biological activity, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The structure of 2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid features a pyridine core substituted at the 2-position and 3-position with chlorine atoms, and at the 5-position with a difluoromethyl group. The carboxylic acid functionality at the 4-position further enhances its utility as a synthetic building block. This arrangement of substituents contributes to its distinct electronic properties and interaction potential with biological targets. The compound's molecular formula is C₇H₂Cl₂F₂NO₂, reflecting its composition and weight.

In recent years, there has been a growing interest in developing novel compounds with enhanced efficacy and reduced side effects for therapeutic applications. The pharmaceutical significance of 2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid lies in its potential as a precursor for designing new drugs targeting various diseases. Its structural features make it a promising candidate for further derivatization into bioactive molecules.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chlorine and difluoromethyl groups are known to improve binding affinity to protein targets, while the carboxylic acid moiety allows for further functionalization via esterification or amidation reactions. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several kinases, including those involved in tumor growth and progression.

The agrochemical applications of 2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid are also noteworthy. Its structural framework is reminiscent of many active ingredients found in pesticides and herbicides, where similar substitution patterns enhance biological activity. Researchers have explored its potential as a lead compound for developing novel agrochemicals that offer improved crop protection while maintaining environmental safety.

From a synthetic chemistry perspective, 2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid serves as an important intermediate in multi-step organic synthesis. The presence of multiple reactive sites allows chemists to introduce additional functional groups or modify existing ones through various reaction pathways. For instance, palladium-catalyzed cross-coupling reactions can be employed to attach aryl or vinyl groups to the pyridine ring, expanding the compound's utility in drug discovery.

The biological activity of this compound has been investigated through both computational modeling and experimental assays. Virtual screening techniques have been used to predict potential binding interactions between 2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid derivatives and target proteins. These studies have identified several promising candidates for further optimization.

In clinical research, 2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid has been explored as part of larger drug development programs aimed at addressing unmet medical needs. Its derivatives have shown promise in preclinical trials for conditions such as oncology and neurodegenerative disorders. The carboxylic acid group provides a handle for conjugation with other therapeutic agents or imaging probes, enhancing diagnostic capabilities.

The synthetic pathways for preparing this compound involve multi-step reactions starting from commercially available precursors. Common methods include chlorination and fluorination reactions followed by carboxylation at the 4-position. Advances in catalytic systems have enabled more efficient and sustainable production processes, reducing waste and improving yields.

Future research directions may focus on optimizing the synthesis of 2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid derivatives to enhance their pharmacokinetic properties. This could involve modifications such as introducing solubilizing groups or improving metabolic stability through structural adjustments.

The regulatory considerations associated with this compound are important for its commercialization. Compliance with safety guidelines ensures that it can be used effectively in both research and industrial settings without posing undue risks.

In summary, 2,3-Dichloro-5-(difluoromethyl)pyridine-4-carboxylic acid (CAS No., 1803671-23-9) is a versatile intermediate with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications in drug discovery and crop protection strategies. Continued exploration into its derivatives promises to yield novel compounds with improved therapeutic benefits.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd